Cucumegastigmane I
Cucumegastigmane I
Brand Name:
Vulcanchem
CAS No.:
929881-46-9
VCID:
VC0116559
InChI:
InChI=1S/C13H20O4/c1-9-6-11(16)7-12(2,3)13(9,17)5-4-10(15)8-14/h4-6,10,14-15,17H,7-8H2,1-3H3/b5-4+/t10-,13+/m0/s1
SMILES:
CC1=CC(=O)CC(C1(C=CC(CO)O)O)(C)C
Molecular Formula:
C13H20O4
Molecular Weight:
240.29 g/mol
Cucumegastigmane I
CAS No.: 929881-46-9
Reference Standards
VCID: VC0116559
Molecular Formula: C13H20O4
Molecular Weight: 240.29 g/mol
CAS No. | 929881-46-9 |
---|---|
Product Name | Cucumegastigmane I |
Molecular Formula | C13H20O4 |
Molecular Weight | 240.29 g/mol |
IUPAC Name | (4S)-4-[(E,3S)-3,4-dihydroxybut-1-enyl]-4-hydroxy-3,5,5-trimethylcyclohex-2-en-1-one |
Standard InChI | InChI=1S/C13H20O4/c1-9-6-11(16)7-12(2,3)13(9,17)5-4-10(15)8-14/h4-6,10,14-15,17H,7-8H2,1-3H3/b5-4+/t10-,13+/m0/s1 |
Standard InChIKey | CNLCQYMRNGWEJB-OERKHBLVSA-N |
Isomeric SMILES | CC1=CC(=O)CC([C@]1(/C=C/[C@@H](CO)O)O)(C)C |
SMILES | CC1=CC(=O)CC(C1(C=CC(CO)O)O)(C)C |
Canonical SMILES | CC1=CC(=O)CC(C1(C=CC(CO)O)O)(C)C |
Appearance | Oil |
PubChem Compound | 16105430 |
Last Modified | Nov 11 2021 |
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